Cas no 2694734-74-0 (lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate)
lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate Chemical and Physical Properties
Names and Identifiers
-
- 2694734-74-0
- EN300-33047928
- lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate
- lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate
-
- MDL: MFCD34474774
- Inchi: 1S/C6H9N3O3.Li/c1-9-4-7-8-5(9)2-12-3-6(10)11;/h4H,2-3H2,1H3,(H,10,11);/q;+1/p-1
- InChI Key: AELLHEUMDMPAKU-UHFFFAOYSA-M
- SMILES: O(CC(=O)[O-])CC1=NN=CN1C.[Li+]
Computed Properties
- Exact Mass: 177.07256956g/mol
- Monoisotopic Mass: 177.07256956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 169
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.1Ų
lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33047928-0.05g |
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate |
2694734-74-0 | 95.0% | 0.05g |
$205.0 | 2025-03-18 | |
| Enamine | EN300-33047928-0.1g |
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate |
2694734-74-0 | 95.0% | 0.1g |
$306.0 | 2025-03-18 | |
| Enamine | EN300-33047928-0.25g |
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate |
2694734-74-0 | 95.0% | 0.25g |
$438.0 | 2025-03-18 | |
| Enamine | EN300-33047928-0.5g |
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate |
2694734-74-0 | 95.0% | 0.5g |
$691.0 | 2025-03-18 | |
| Enamine | EN300-33047928-1.0g |
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate |
2694734-74-0 | 95.0% | 1.0g |
$884.0 | 2025-03-18 | |
| Enamine | EN300-33047928-2.5g |
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate |
2694734-74-0 | 95.0% | 2.5g |
$1735.0 | 2025-03-18 | |
| Enamine | EN300-33047928-5.0g |
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate |
2694734-74-0 | 95.0% | 5.0g |
$2566.0 | 2025-03-18 | |
| Enamine | EN300-33047928-10.0g |
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate |
2694734-74-0 | 95.0% | 10.0g |
$3807.0 | 2025-03-18 | |
| Enamine | EN300-33047928-1g |
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate |
2694734-74-0 | 95% | 1g |
$884.0 | 2023-09-04 | |
| Enamine | EN300-33047928-5g |
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate |
2694734-74-0 | 95% | 5g |
$2566.0 | 2023-09-04 |
lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate
Research Brief on Lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate (CAS: 2694734-74-0)
Lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate (CAS: 2694734-74-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole moiety and lithium salt form, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and as a potential modulator of biological pathways. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific research.
Recent studies have focused on the synthesis and characterization of lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate, with particular emphasis on its physicochemical properties and stability under different conditions. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's structure and purity. These studies have demonstrated that the compound exhibits high stability in aqueous solutions, making it a viable candidate for further pharmaceutical development.
In vitro and in vivo studies have explored the biological activity of lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate, with a focus on its potential neuroprotective effects. Preliminary results indicate that the compound may modulate key signaling pathways involved in neuroinflammation and oxidative stress, which are critical factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its lithium component suggests potential applications in mood disorder treatments, building on the well-documented efficacy of lithium salts in bipolar disorder therapy.
Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate. These studies have revealed favorable bioavailability and a relatively long half-life, which could support once-daily dosing in clinical settings. However, further optimization may be required to enhance its blood-brain barrier penetration, a critical factor for its intended neurological applications.
Despite these promising findings, challenges remain in the development of lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate as a therapeutic agent. Current research is addressing issues related to scalability in synthesis, potential off-target effects, and the need for more robust preclinical data. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical trials.
In conclusion, lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural features and promising biological activities position it as a potential candidate for addressing unmet medical needs in neurology and psychiatry. Continued research and development efforts will be essential to fully realize its therapeutic potential and overcome existing challenges.
2694734-74-0 (lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)